2-(4-Fluoro-3-methoxyphenyl)propanoate

• Molecular Formula: C10H10FO3-
• Molecular Weight: 197.18 g/mol
• IUPAC Name: 2-(4-fluoro-3-methoxyphenyl)propanoate
• InChI: InChI=1S/C10H11FO3/c1-6(10(12)13)7-3-4-8(11)9(5-7)14-2/h3-6H,1-2H3,(H,12,13)/p-1
• InChI Key: SDOLWLNVUSDKLA-UHFFFAOYSA-M
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)OC)C(=O)[O-]

Description

2-(4-Fluoro-3-methoxyphenyl)propanoate is an organic compound that belongs to the class of phenylpropanoids. These compounds are characterized by a phenyl ring attached to a three-carbon chain. The presence of a fluoro and methoxy group on the phenyl ring makes this compound particularly interesting for various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluoro-3-methoxyphenyl)propanoate typically involves the esterification of 4-fluoro-3-methoxyphenylpropanoic acid. This can be achieved through a reaction with an alcohol in the presence of an acid catalyst. Commonly used catalysts include sulfuric acid or hydrochloric acid. The reaction is usually carried out under reflux conditions to ensure complete esterification.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluoro-3-methoxyphenyl)propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The fluoro and methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like sodium methoxide or potassium fluoride can be employed for substitution reactions.

Major Products Formed

Oxidation: 4-Fluoro-3-methoxybenzoic acid or 4-fluoro-3-methoxyacetophenone.

Reduction: 2-(4-Fluoro-3-methoxyphenyl)propanol.

Substitution: Various substituted phenylpropanoates depending on the nucleophile used.

Scientific Research Applications

2-(4-Fluoro-3-methoxyphenyl)propanoate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the production of polymers, coatings, and other materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-3-methoxyphenyl)propanoate involves its interaction with specific molecular targets. The fluoro and methoxy groups can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-Fluoro-3-methoxyphenyl)ethanoate
• 2-(4-Fluoro-3-methoxyphenyl)butanoate
• 2-(4-Fluoro-3-methoxyphenyl)pentanoate

Uniqueness

2-(4-Fluoro-3-methoxyphenyl)propanoate stands out due to its specific combination of fluoro and methoxy substituents on the phenyl ring. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications.